Cas no 1878493-08-3 (1H-Pyrazole-3-methanol, α-(2-amino-1-methylethyl)-1-methyl-)

• Product Name: 1H-Pyrazole-3-methanol, α-(2-amino-1-methylethyl)-1-methyl-
• CAS No: 1878493-08-3
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 5277216
• Update Time: 2025-05-20

1H-Pyrazole-3-methanol, α-(2-amino-1-methylethyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-methanol, α-(2-amino-1-methylethyl)-1-methyl-

• Inchi： 1S/C8H15N3O/c1-6(5-9)8(12)7-3-4-11(2)10-7/h3-4,6,8,12H,5,9H2,1-2H3
• InChI Key： ISSSMHPJXYRDCM-UHFFFAOYSA-N
• SMILES： C(C1C=CN(C)N=1)(O)C(C)CN

Additional information on 1H-Pyrazole-3-methanol, α-(2-amino-1-methylethyl)-1-methyl-

Comprehensive Overview of 1H-Pyrazole-3-methanol, α-(2-amino-1-methylethyl)-1-methyl- (CAS No. 1878493-08-3)

1H-Pyrazole-3-methanol, α-(2-amino-1-methylethyl)-1-methyl- (CAS No. 1878493-08-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole core and functionalized side chains, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential due to its structural adaptability and relevance in drug discovery.

The molecular structure of 1H-Pyrazole-3-methanol, α-(2-amino-1-methylethyl)-1-methyl- features a pyrazole ring substituted with a hydroxymethyl group at the 3-position and an aminoalkyl side chain. This configuration enhances its reactivity, making it valuable for constructing complex molecules. The CAS No. 1878493-08-3 ensures precise identification in chemical databases, facilitating global research collaboration. Current trends highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics.

In pharmaceutical applications, 1H-Pyrazole-3-methanol derivatives are pivotal for designing small-molecule drugs targeting inflammatory diseases and metabolic disorders. The α-(2-amino-1-methylethyl) moiety introduces chirality, which is critical for optimizing drug efficacy and reducing side effects. Recent studies emphasize its utility in fragment-based drug design (FBDD), a hotspot in precision medicine. This aligns with frequent search queries like "pyrazole-based drug discovery" and "chiral building blocks for pharmaceuticals."

Beyond medicine, CAS 1878493-08-3 finds applications in agrochemicals, particularly in synthesizing eco-friendly pesticides. Its pyrazole scaffold mimics natural alkaloids, offering a sustainable alternative to traditional crop protection agents. Industry reports link such compounds to the rising popularity of "green chemistry" solutions, a topic frequently searched by environmental scientists and regulatory bodies. The 1-methyl group further stabilizes the molecule, ensuring prolonged activity in field conditions.

The synthesis of 1H-Pyrazole-3-methanol, α-(2-amino-1-methylethyl)-1-methyl- typically involves multi-step organic reactions, including condensation and reduction steps. Advanced techniques like microwave-assisted synthesis have improved yields, addressing common challenges in scaling production—a concern often raised in forums discussing "cost-effective heterocyclic compound synthesis." Suppliers now highlight this compound’s availability in high purity grades (>98%), catering to stringent R&D requirements.

Market insights reveal increasing procurement of CAS 1878493-08-3 by contract research organizations (CROs) and academic labs. Its compatibility with high-throughput screening (HTS) platforms makes it a preferred choice for rapid hit identification. SEO analytics indicate spikes in searches for "pyrazole intermediates for drug development," reflecting industry demand. Regulatory compliance is ensured through non-hazardous classification, avoiding restrictions associated with controlled substances.

Future prospects for 1H-Pyrazole-3-methanol derivatives include explorations in material science, such as organic semiconductors. The compound’s electron-rich structure aligns with trends in "functionalized heterocycles for optoelectronics," a niche yet growing field. Collaborative patents filed in 2023-2024 underscore its cross-disciplinary potential, further boosting its visibility in scientific literature and patent databases.

In summary, 1H-Pyrazole-3-methanol, α-(2-amino-1-methylethyl)-1-methyl- (CAS No. 1878493-08-3) exemplifies innovation at the intersection of chemistry and biotechnology. Its multifaceted applications, from life sciences to sustainable agriculture, position it as a compound of enduring relevance. By integrating SEO-friendly terms like "pyrazole scaffold applications" and "CAS 1878493-08-3 suppliers," this content bridges technical depth with discoverability, meeting the needs of diverse stakeholders.